Cas no 727739-52-8 (9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)-)

9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)- structure
727739-52-8 structure
Product Name:9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)-
CAS No:727739-52-8
MF:C16H16Cl2N4
MW:335.23104095459
CID:1757550
Update Time:2024-11-27

9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine, 8-butyl-2,6-dichloro-9-(phenylmethyl)-
    • Inchi: 1S/C16H16Cl2N4/c1-2-3-9-12-19-13-14(17)20-16(18)21-15(13)22(12)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
    • InChI Key: PXJXDMDGQUGEJX-UHFFFAOYSA-N
    • SMILES: N1C2C(=NC(Cl)=NC=2Cl)N(CC2=CC=CC=C2)C=1CCCC

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • pka: -0.41±0.10(Predicted)
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